Cas no 249294-13-1 (19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-)

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- structure
249294-13-1 structure
Product Name:19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-
CAS No:249294-13-1
MF:C20H27NO3
MW:329.433285951614
CID:6636932
Update Time:2024-01-19

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-
    • Inchi： 1S/C20H27NO3/c1-19-8-6-15-14-5-3-13(22)10-12(14)2-4-16(15)17(19)7-9-20(19,24)11-18(21)23/h3,5,10,15-17,22,24H,2,4,6-9,11H2,1H3,(H2,21,23)/t15-,16-,17+,19+,20+/m1/s1
    • InChI Key： QEGSTELZBHNREA-JOMPHRNESA-N
    • SMILES： C1(O)=CC2=C(C=C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](O)(CC(N)=O)CC3)CC2

Experimental Properties

  • Density: 1.222±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 582.8±50.0 °C(Predicted)
  • pka: 10.27±0.60(Predicted)

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Production Method

Production Method 1

65928-58-7 65928-58-7
249294-13-1 249294-13-1
249294-15-3 249294-15-3
86153-38-0 86153-38-0
16669-06-0 16669-06-0
Reaction Conditions
1.1 Catalysts: Nitrilase Solvents: Dimethyl sulfoxide ,  Water ;  27 d, pH 7.8, 25 °C
Reference
Nitrile hydratase from Rhodococcus erythropolis: Metabolization of steroidal compounds with a nitrile group
Kaufmann, G.; et al, Steroids, 1999, 64(8), 535-540

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Raw materials

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Preparation Products

19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)- Related Literature

249294-13-1 (19-Norpregna-1,3,5(10)-trien-21-amide, 3,17-dihydroxy-, (17α)-) Related Products

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